Cas no 54244-79-0 (5-Methyl-1-decene)

• Product Name: 5-Methyl-1-decene
• CAS No: 54244-79-0
• MF: C₁₁H₂₂
• MW: 154.292383670807
• CID: 2187575
• PubChem ID: 543820
• Update Time: 2025-07-27

5-Methyl-1-decene Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-decene
• NS00096307
• 5-methyldec-1-ene
• MFCD11553807
• GHCFSQGBRCMQNQ-UHFFFAOYSA-N
• 54244-79-0
• 1-Decene, 5-methyl-
• Q27157620
• AKOS006325627
• DB-306754
• 5-Methyl-1-decene #
• DTXSID80880928
• CHEBI:84252

• Inchi： 1S/C11H22/c1-4-6-8-10-11(3)9-7-5-2/h5,11H,2,4,6-10H2,1,3H3
• InChI Key： GHCFSQGBRCMQNQ-UHFFFAOYSA-N
• SMILES： C(C)(CCC=C)CCCCC

Computed Properties

• Exact Mass: 154.172
• Monoisotopic Mass: 154.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 84
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7709 (estimate)
• Melting Point: -67.3°C (estimate)
• Boiling Point: 187.71°C (estimate)
• Refractive Index: 1.4218 (estimate)

Additional information on 5-Methyl-1-decene

Introduction to 5-Methyl-1-decene (CAS No. 54244-79-0)

5-Methyl-1-decene, identified by the chemical abstracts service number 54244-79-0, is a significant branched alkene compound that has garnered considerable attention in the field of organic synthesis and polymer chemistry. This compound, characterized by a five-carbon chain with a methyl substituent on the second carbon and a double bond between the first and second carbons, exhibits unique reactivity that makes it a valuable intermediate in industrial and research applications.

The molecular structure of 5-Methyl-1-decene (CAS No. 54244-79-0) can be represented as CH₃CH=C(CH₃)CH₂CH₃. Its branched configuration imparts distinct physical and chemical properties, including a relatively high boiling point compared to linear alkenes of similar molecular weight. This attribute, combined with its ability to participate in various organic transformations, makes it a versatile building block in synthetic chemistry.

In recent years, the applications of 5-Methyl-1-decene (CAS No. 54244-79-0) have expanded significantly, particularly in the development of specialty polymers and liquid crystal materials. The compound's ability to undergo polymerization reactions under controlled conditions has led to the synthesis of novel polymers with tailored properties. These polymers find applications in industries ranging from automotive components to electronic devices, where specific mechanical and thermal characteristics are essential.

One of the most compelling aspects of 5-Methyl-1-decene (CAS No. 54244-79-0) is its role as a precursor in the production of high-performance lubricants. The branched structure of this compound contributes to its stability at elevated temperatures, making it an ideal candidate for formulating synthetic lubricants that exhibit superior performance in extreme conditions. Recent studies have demonstrated that lubricants derived from 5-Methyl-1-decene (CAS No. 54244-79-0) can significantly reduce friction and wear in machinery, thereby extending the lifespan of mechanical systems.

Moreover, research in green chemistry has highlighted the potential of 5-Methyl-1-decene (CAS No. 54244-79-0) as a sustainable alternative to traditional petrochemical feedstocks. The compound can be derived from renewable sources through biotechnological processes, aligning with global efforts to reduce dependency on fossil fuels. This bio-based approach not only mitigates environmental impact but also opens up new avenues for the development of eco-friendly materials.

The synthesis of 5-Methyl-1-decene (CAS No. 54244-79-0) typically involves catalytic cracking or isomerization processes that convert larger hydrocarbon fractions into this more refined product. Advances in catalytic technology have enabled more efficient and selective production methods, reducing waste and energy consumption. These innovations are crucial for scaling up production while maintaining cost-effectiveness and environmental responsibility.

In the realm of pharmaceutical research, 5-Methyl-1-decene (CAS No. 54244-79-0) has been explored as a potential intermediate in the synthesis of bioactive molecules. While not directly used as a therapeutic agent, its structural features allow for modifications that can yield compounds with pharmaceutical relevance. Researchers are investigating its role in developing new drug candidates by leveraging its reactivity to create complex molecular architectures.

The future prospects for 5-Methyl-1-decene (CAS No. 54244-79-0) are promising, driven by ongoing research into its applications in advanced materials and sustainable chemistry. As industries continue to seek innovative solutions for performance enhancement and environmental sustainability, compounds like this will play an increasingly vital role in shaping future technologies.